Cas no 515121-66-1 (Piperazine, 1-ethyl-4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]- (9CI))

Piperazine, 1-ethyl-4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]- (9CI) structure
515121-66-1 structure
Product Name:Piperazine, 1-ethyl-4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]- (9CI)
CAS No:515121-66-1
MF:C11H18N4O
MW:222.286821842194
CID:935452
PubChem ID:4113035
Update Time:2025-04-19

Piperazine, 1-ethyl-4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-ethyl-4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]- (9CI)
    • DB-247093
    • (4-Ethyl-1-piperazinyl)(1-methyl-1H-pyrazol-5-yl)methanone
    • 1-ethyl-4-(1-methyl-1H-pyrazole-5-carbonyl)piperazine
    • AKOS003793603
    • 515121-66-1
    • STK398556
    • (4-ethylpiperazin-1-yl)(1-methyl-1H-pyrazol-5-yl)methanone
    • Piperazine,1-ethyl-4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-(9ci)
    • Inchi: 1S/C11H18N4O/c1-3-14-6-8-15(9-7-14)11(16)10-4-5-12-13(10)2/h4-5H,3,6-9H2,1-2H3
    • InChI Key: MQLQUVYCCDEMTP-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=NN1C)N1CCN(CC)CC1

Computed Properties

  • Exact Mass: 222.14806121g/mol
  • Monoisotopic Mass: 222.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 41.4Ų
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